3-(4-tert-butyl-1H-1,2,3-triazol-1-yl)-8-(5-fluoro-2-methoxybenzenesulfonyl)-8-azabicyclo[3.2.1]octane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-tert-butyl-1H-1,2,3-triazol-1-yl)-8-(5-fluoro-2-methoxybenzenesulfonyl)-8-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C20H27FN4O3S and its molecular weight is 422.5 g/mol. The purity is usually 95%.
The exact mass of the compound 3-(4-tert-butyl-1H-1,2,3-triazol-1-yl)-8-(5-fluoro-2-methoxybenzenesulfonyl)-8-azabicyclo[3.2.1]octane is 422.17879007 g/mol and the complexity rating of the compound is 681. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-(4-tert-butyl-1H-1,2,3-triazol-1-yl)-8-(5-fluoro-2-methoxybenzenesulfonyl)-8-azabicyclo[3.2.1]octane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-tert-butyl-1H-1,2,3-triazol-1-yl)-8-(5-fluoro-2-methoxybenzenesulfonyl)-8-azabicyclo[3.2.1]octane including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Stable Halogenated Carbenes
The compound contains a 1,2,4-triazole ring, which is known to be used in the synthesis of stable halogenated carbenes . These carbenes can undergo various transformations, leading to the formation of new compounds .
Quantum Chemical Calculations
The compound’s structure allows it to be used in quantum chemical calculations. For example, 4-(2,3,4-trifluorophenyl)-substituted 1-tert-butyl-3,4-diaryl-1,2,4-triazol-5-ylidene is the least basic in comparison with the known sterically open stable heteroaromatic carbenes .
Drug Design and Synthesis
The compound could potentially be used in the design and synthesis of new drugs. For instance, sulfonyl piperazine-integrated triazole conjugates have been found to possess drug-like properties .
Coordination Chemistry
The compound’s structure, particularly the presence of the triazole ring, could make it useful in coordination chemistry. For example, the tbta ligand binds to the Co (II) centers through the three triazole nitrogen donor atoms in a facial form .
Angiotensin II Receptor Antagonists
The compound could potentially be used in the synthesis of angiotensin II receptor AT1 antagonists. A series of nitric oxide-donating derivatives of [1,2,4]triazol-5 (4H)-one have been synthesized as a novel class of these antagonists .
Thermochemistry
The compound could be used in thermochemical studies. For example, the 1,2,4-triazole ring is used in studies related to condensed phase thermochemistry .
Future Directions
properties
IUPAC Name |
3-(4-tert-butyltriazol-1-yl)-8-(5-fluoro-2-methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]octane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27FN4O3S/c1-20(2,3)19-12-24(23-22-19)16-10-14-6-7-15(11-16)25(14)29(26,27)18-9-13(21)5-8-17(18)28-4/h5,8-9,12,14-16H,6-7,10-11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRLAJMUIMKCNOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CN(N=N1)C2CC3CCC(C2)N3S(=O)(=O)C4=C(C=CC(=C4)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27FN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.